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Compound of Interest

Compound Name:
4-Hydrazinylphenyl pivalate

hydrochloride

CAS No.: 1187927-89-4

Cat. No.: B3176866

Get Quote

As a critical intermediate in pharmaceutical synthesis—frequently utilized in the preparation of

substituted indoles or pyrazoles via Fischer indole synthesis—4-Hydrazinylphenyl pivalate
hydrochloride (CAS: 1187927-89-4) requires rigorous handling protocols. Because it contains

a reactive hydrazine moiety and is supplied as a hydrochloride salt, it presents specific acute

toxicity, reactivity, and irritant risks[1].

This guide provides drug development professionals and laboratory scientists with field-proven,

self-validating methodologies for the safe handling, transfer, and disposal of this compound.

Physicochemical & Hazard Profile
To design an effective safety protocol, we must first understand the mechanistic nature of the

chemical's hazards. The hydrazine group (-NH-NH₂) is a strong nucleophile and reducing

agent. In biological systems, hydrazines can react with endogenous carbonyls, leading to

toxicity [1]. Furthermore, its form as a hydrochloride salt increases its water solubility,

enhancing bioavailability if accidentally ingested or inhaled as dust.
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Table 1: Quantitative Chemical and Hazard Data

Property / Classification Specification

Chemical Name 4-Hydrazinylphenyl pivalate hydrochloride

CAS Number 1187927-89-4

Molecular Formula C₁₁H₁₇ClN₂O₂

Molecular Weight 244.72 g/mol

Physical State Solid (Crystalline powder)

GHS Hazard Statements

H302: Harmful if swallowedH315: Causes skin

irritationH319: Causes serious eye

irritationH335: May cause respiratory irritation[1]

Personal Protective Equipment (PPE) Matrix
Safety protocols must be grounded in causality. The following PPE specifications are dictated

by the physical state of the chemical and its specific GHS hazard classifications [2].

Table 2: PPE Specifications & Selection Rationale
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Protection Category Specification Causality / Rationale

Hand Protection Double Nitrile Gloves (≥ 6 mil)

Nitrile provides robust

resistance to solid salts.

Double gloving ensures an

uncontaminated inner layer if

the outer layer is compromised

during bulk transfer.

Eye Protection
ANSI Z87.1 Chemical Splash

Goggles

Protects against severe eye

irritation (H319) from airborne

dust. Standard safety glasses

lack the necessary orbital

seals.

Respiratory
N95 or P100 Particulate

Respirator

Required if handling outside a

certified fume hood. Filters fine

crystalline dust to prevent

respiratory tract irritation

(H335).

Body Protection
Flame-Resistant (FR) Lab

Coat

While the salt itself is not

highly flammable, hydrazine

derivatives are almost

exclusively reacted in

flammable organic solvents

(e.g., DMF, Ethanol).

Operational Workflow & Logical Controls
The relationship between the inherent hazards of 4-Hydrazinylphenyl pivalate hydrochloride
and the required engineering/PPE controls is mapped below.
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Fig 1: Logical relationship between specific chemical hazards and required safety controls.

Experimental Protocols: Handling & Transfer
Standard weighing procedures often fail when handling reactive hydrochloride salts due to

static electricity and aerosolization. Use the following self-validating protocol to ensure absolute

containment.

Protocol A: Anti-Static Weighing and Transfer
Causality: Hydrochloride salts are highly susceptible to static charge. Using standard plastic

weigh boats can repel the powder, aerosolizing it and drastically increasing the inhalation

risk.

Step 1 (Preparation): Wipe down the fume hood surface with a damp cloth to capture stray

dust. Lay down a disposable, static-dissipative bench pad.
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Step 2 (Tool Selection): Use a grounded metal spatula or an anti-static ceramic spatula.

Step 3 (Vessel Selection): Tare a sealable glass vial (e.g., a scintillation vial) directly on the

balance. Do not use open plastic weigh boats.

Step 4 (Transfer): Carefully transfer the solid into the vial. Cap the vial immediately after

reaching the desired mass before removing it from the balance.

Step 5 (Self-Validation System): After the transfer is complete, perform a wet-wipe of the

bench pad using a pH indicator swab. Because the compound is a hydrochloride salt, an

acidic reading (pH < 5) indicates a containment breach (invisible spilled powder). If

breached, roll the pad inwards and dispose of it as hazardous waste.

Spill Response & Decontamination
Hydrazines are reactive reducing agents. While bleach (sodium hypochlorite) effectively

oxidizes hydrazines to inert nitrogen gas, applying bleach directly to a hydrochloride salt can

generate toxic chlorine gas [3].

Protocol B: Phased Neutralization of Spills
Step 1 (Physical Removal): For visible powder, do not dry sweep. Cover the spill with wet

paper towels to dissolve and capture the solid without generating dust.

Step 2 (pH Neutralization): Spray the affected area with a 5% sodium bicarbonate (baking

soda) solution to neutralize the hydrochloride acid component.

Step 3 (Self-Validation System): Observe the area closely. The cessation of effervescence

(bubbling) confirms the acid has been fully neutralized, making it safe to proceed to

oxidation.

Step 4 (Chemical Oxidation): Only after bubbling stops, apply a 5% sodium hypochlorite

(bleach) solution to oxidize the remaining hydrazine residue. Leave for 15 minutes.

Step 5 (Final Cleanup): Wipe the area with damp paper towels and dispose of all materials in

a sealed, chemically compatible solid waste container.
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Waste Disposal Plan
Improper disposal of hydrazine derivatives can lead to dangerous cross-reactions in waste

streams.

Solid Waste: Collect all contaminated wipes, bench pads, and empty chemical bottles in a

chemically compatible, sealable container (e.g., HDPE). Label explicitly as "Hazardous

Waste - Toxic/Irritant Solid (Hydrazine derivative)".

Liquid Waste: Segregate liquid waste based on the reaction solvent (halogenated vs. non-

halogenated). Critical: Never mix unreacted hydrazine waste with strong oxidizers (e.g.,

peroxides, nitric acid) or heavy metal solutions in the waste stream, as this can trigger violent

exothermic decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b3176866/docs#comprehensive-safety-
and-operational-guide-handling-4-hydrazinylphenyl-pivalate-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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